Cas no 2171372-24-8 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid)

• Product Name: 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid
• CAS No: 2171372-24-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5825284
• PubChem ID: 165564463
• Update Time: 2025-06-29

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid
• 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxolane-3-carboxylic acid
• 2171372-24-8
• EN300-1549017

• Inchi： 1S/C24H26N2O6/c1-14(10-22(27)26-21-13-31-11-20(21)23(28)29)25-24(30)32-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-21H,10-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)/t14-,20?,21?/m1/s1
• InChI Key： LGWQHTVOGRKLPY-OZJRSANCSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic Acid (CAS No. 2171372-24-8): An Overview

4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid (CAS No. 2171372-24-8) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc)-protected amino acids, which are widely used in the synthesis of peptides and other bioactive molecules.

The Fmoc group is a well-known protecting group in organic synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). It is used to mask the amino functionality of amino acids, allowing for selective deprotection and sequential coupling reactions. The presence of the Fmoc group in 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid makes it an ideal building block for constructing complex peptide structures with high purity and yield.

The structure of 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid includes a chiral center at the C₃ position, denoted by the (R) configuration. This chirality is crucial for the biological activity and specificity of the compound, as many bioactive molecules exhibit enantioselective behavior. The chiral center ensures that the compound can interact with specific biological targets, such as enzymes or receptors, with high affinity and selectivity.

In recent years, there has been a growing interest in the use of Fmoc-protected amino acids for the development of novel therapeutic agents. One notable application is in the synthesis of peptides that target G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes and are key targets for drug discovery. The ability to precisely control the stereochemistry and functional groups of these peptides using compounds like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid has led to significant advancements in this area.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc-protected amino acids in the synthesis of a novel class of GPCR agonists. These agonists were designed to target specific subtypes of GPCRs involved in pain modulation and inflammation. The researchers reported that the use of Fmoc-protected amino acids, including compounds similar to 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid, allowed for the efficient synthesis of these peptides with high purity and yield. The resulting peptides exhibited potent agonist activity and were effective in reducing pain and inflammation in preclinical models.

Beyond its applications in peptide synthesis, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid has also shown promise in other areas of medicinal chemistry. For instance, it has been used as a key intermediate in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can have therapeutic benefits in diseases such as cancer and neurodegenerative disorders. The ability to synthesize complex small molecules with precise control over their structure using compounds like 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid has opened new avenues for drug discovery.

In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxolane-3-carboxylic acid (CAS No. 2171372-24-8) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including the chiral center and the Fmoc protecting group, make it an invaluable building block for the synthesis of bioactive molecules with high purity and selectivity. As research continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutic agents targeting a wide range of diseases.